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Compound of Interest

Compound Name:
2-Hydroxy-2-(3-hydroxy-4-

methoxyphenyl)acetic acid

Cat. No.: B138091 Get Quote

Welcome to the technical support guide for Vanillylmandelic Acid (VMA) measurement. This

resource is designed for researchers, scientists, and drug development professionals to

navigate the complexities of VMA analysis. Here, we address common challenges and provide

in-depth, field-proven insights to ensure the accuracy and reliability of your experimental

results.

Frequently Asked Questions (FAQs)
Section 1: Foundational Concepts
Q1: What is Vanillylmandelic Acid (VMA) and why is its measurement critical?

Vanillylmandelic acid (VMA) is the primary urinary metabolite of the catecholamines

epinephrine (adrenaline) and norepinephrine (noradrenaline).[1][2] These hormones are central

to the body's "fight or flight" response.[3] The quantification of VMA in urine serves as a crucial,

non-invasive biomarker for assessing catecholamine production.[4] Its measurement is

particularly vital in the diagnosis and monitoring of neuroendocrine tumors, such as

neuroblastoma (a common childhood cancer) and pheochromocytoma, which often secrete

excess catecholamines.[5][6][7][8] In over 90% of neuroblastoma cases, elevated levels of

VMA and/or another metabolite, homovanillic acid (HVA), are observed.[5][9]

Diagram: Simplified Catecholamine Metabolism Pathway
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Unexpectedly High
VMA Result

Review Pre-Analytical Factors?

Confirm dietary compliance?
(No vanilla, coffee, bananas, etc.)

Yes

Review medication list?
(L-dopa, antidepressants, etc.)

Assess physiological state?
(Stress, exercise, illness)

Interference Identified

Yes

No Obvious Interference

No

Correct interference and
repeat 24-hour collection

Consider further investigation:
- Measure plasma/urine metanephrines

- Imaging studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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